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Compound of Interest

Compound Name: 1-(1-Bromoethyl)-2-fluorobenzene

Cat. No.: B1286439

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of 1-(1-Bromoethyl)-2-fluorobenzene (CAS No. 405931-46-6). Adherence to these
procedures is critical to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(1-Bromoethyl)-2-fluorobenzene is a flammable liquid and vapor that can cause skin and
serious eye irritation.[1][2][3] It may also cause respiratory irritation.[2] Therefore, the use of
appropriate personal protective equipment is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Safety Glasses with Side Must meet ANSI Z87.1

Eye Protection )
Shields standards.[4]

Required when handling larger
) volumes (>1 liter) or when
Chemical Splash Goggles ] o
there is a significant splash

risk.[4]

To be worn in conjunction with

safety glasses or goggles

Face Shield ) ] ] )
during operations with a high
risk of splashing.[2][4]
Inspect gloves for integrity
) ) ] before each use. Use proper
Hand Protection Chemically Resistant Gloves ]
glove removal technique to
avoid skin contact.[2][5]
) Should be worn at all times in
Body Protection Flame-Retardant Lab Coat
the laboratory.[3][4]
Recommended for additional
Chemical-Resistant Apron protection during transfers and
other high-risk procedures.
Open-toed shoes or sandals
Closed-Toe Shoes are not permitted in the
laboratory.[4]
Use a NIOSH (US) or CEN
(EV) approved respirator with
appropriate cartridges (e.g.,
Respiratory Protection Respirator PPTOP ges (.9

OV/AG/P99 or ABEK-P2) if
ventilation is inadequate or for

nuisance exposures.[2][5]

Operational Plan: Safe Handling and Storage
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Proper handling and storage procedures are essential to prevent accidents and exposure.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1][5][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][6][7]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][3][8]

Handling Procedures:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Have spill
cleanup materials readily available.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3][8]

e Tool Selection: Use only non-sparking tools.[1][3][6][8]

» Avoiding Contact: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or
mists.[5][8]

e Hygiene: Wash hands thoroughly with soap and water after handling.[5] Launder
contaminated work clothes separately.

Storage:

o Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[1][3][8]

o Keep containers tightly closed and protected from physical damage.[1][3][6][8]

o Store away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.[1][7]
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Emergency Procedures: First Aid and Spill

Response

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures:

Exposure Route

First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of running
water for at least 15 minutes, holding eyelids

apart.[5] Seek immediate medical attention.[7][9]

Skin Contact

Immediately remove all contaminated clothing.
Flush skin with running water and soap if
available.[5] Seek medical attention if irritation

Occurs.

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration.[5][9] Seek immediate
medical attention.
Do NOT induce vomiting. Rinse mouth with
Ingestion water.[5][7] Call a poison center or doctor for

treatment advice.[6]

Spill Response Plan:

e Minor Spills:
o Remove all ignition sources.[1][6][7]
o Ventilate the area.

o Wear appropriate PPE.

o Contain and absorb the spill with an inert material such as vermiculite, sand, or earth.
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o Collect the absorbed material and residues into a labeled, sealed container for flammable
waste disposal.

o Clean the spill area with soap and water.
e Major Spills:
o Evacuate personnel from the area and move upwind.
o Alert the appropriate emergency response team.
o Isolate the hazard area and deny entry.

o Only trained personnel with appropriate respiratory protection and protective clothing
should attempt to clean up the spill.

Disposal Plan

All waste generated from the use of 1-(1-Bromoethyl)-2-fluorobenzene must be treated as
hazardous waste.

Waste Collection and Disposal:

o Collect all waste, including contaminated absorbents and disposable PPE, in clearly labeled,
sealed, and appropriate containers for hazardous waste.[5]

o Dispose of the waste through a licensed professional waste disposal service in accordance
with all local, state, and federal regulations.[1][5][8] Do not dispose of it down the drain.[5]

o Contaminated packaging should be disposed of as unused product.[5]

Workflow for Safe Handling of 1-(1-Bromoethyl)-2-
fluorobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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